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Compound of Interest

Compound Name: Decanoic acid, 6-hydroxy-

Cat. No.: B15124926 Get Quote

Disclaimer: Direct toxicological data for 6-hydroxydecanoic acid is not readily available in the

public domain. This guide provides a potential toxicological profile inferred from data on

structurally related compounds, including its isomers (2-hydroxydecanoic acid and 10-

hydroxydecanoic acid) and its parent compound (decanoic acid). The information presented

herein should be interpreted with caution and is intended for research and drug development

professionals as a preliminary guide. Definitive toxicological assessment of 6-hydroxydecanoic

acid requires specific experimental studies.

Introduction
6-Hydroxydecanoic acid is a medium-chain hydroxy fatty acid.[1] Its chemical structure consists

of a ten-carbon chain with a hydroxyl group at the sixth position and a carboxylic acid group at

one end. While its isomers and related fatty acids have been studied for various biological

activities, the toxicological profile of 6-hydroxydecanoic acid remains largely uninvestigated.

This document aims to provide a comprehensive overview of the potential toxicological hazards

of 6-hydroxydecanoic acid by summarizing the available data on closely related molecules.

This information can serve as a foundational resource for researchers and scientists in

designing future safety and toxicology studies.

Physicochemical Information
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Property Value Source

IUPAC Name 6-Hydroxydecanoic acid [2]

CAS Number 16899-10-8 [2]

Molecular Formula C10H20O3 [2]

Molecular Weight 188.27 g/mol [2]

Potential Toxicological Profile (Inferred from Related
Compounds)
The toxicological profile of 6-hydroxydecanoic acid is inferred from the available Safety Data

Sheets (SDS) and limited literature on its isomers and parent compound.

Acute Toxicity
There is no specific data available for the acute toxicity (e.g., LD50) of 6-hydroxydecanoic acid.

For the related compound, decanoic acid, the oral LD50 in rats is reported to be > 2,000 mg/kg,

and the dermal LD50 in rats is also > 2,000 mg/kg, suggesting low acute toxicity via these

routes.

Irritation and Sensitization
Based on data from related compounds, 6-hydroxydecanoic acid may pose a risk of irritation to

the skin and eyes.

Skin Irritation: The SDS for 2-hydroxydecanoic acid indicates that it causes skin irritation.

Similarly, decanoic acid is also classified as a skin irritant.

Eye Irritation:2-hydroxydecanoic acid is reported to cause serious eye irritation. Decanoic

acid also causes eye irritation.

Respiratory Irritation: The SDS for 2-hydroxydecanoic acid suggests it may cause respiratory

irritation.
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Sensitization: No information is available regarding the skin sensitization potential of 6-

hydroxydecanoic acid or its close isomers.[3]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
There is a significant lack of data regarding the genotoxic, carcinogenic, and reproductive

effects of 6-hydroxydecanoic acid and its closely related isomers. The available SDS for 10-

hydroxydecanoic acid and 2-hydroxydecanoic acid do not list any information on these

endpoints.[3] No ingredient of decanoic acid is identified as a carcinogen by IARC, NTP, or

OSHA.

Summary of GHS Hazard Statements for Related
Compounds
The following table summarizes the available Globally Harmonized System (GHS) hazard

statements for compounds structurally related to 6-hydroxydecanoic acid. This provides a

comparative overview of their known potential hazards.
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Compound GHS Hazard Statements Source

2-Hydroxydecanoic Acid

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

10-Hydroxydecanoic Acid

H315: Causes skin irritation

(reported in 17.9% of

notifications).H319: Causes

serious eye irritation (reported

in 17.9% of

notifications).H335: May cause

respiratory irritation (reported

in 14.3% of notifications).Note:

This chemical does not meet

GHS hazard criteria for 82.1%

of all reports.

[4]

Decanoic Acid

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H412: Harmful to

aquatic life with long lasting

effects.

6-Hydroxyhexanoic Acid

H228: Flammable solid.H314:

Causes severe skin burns and

eye damage.H315: Causes

skin irritation.H319: Causes

serious eye irritation.H335:

May cause respiratory

irritation.

[5]

Biological Activity of Related Compounds (for
Contextual Understanding)
While not direct toxicological data, the known biological activities of related compounds can

provide some insight into their potential interactions with biological systems. It is crucial to note
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that these activities do not necessarily predict the toxicological profile of 6-hydroxydecanoic

acid.

10-Hydroxydecanoic Acid: This is a major component of royal jelly and has been investigated

for various pharmacological effects, including anti-inflammatory, anti-tumor, and antioxidant

properties.[6][7] It has also been studied for its potential to mitigate lead-induced testicular

toxicity in rats by reducing oxidative stress and inflammation.[8]

Decanoic Acid: This medium-chain fatty acid has been shown to exert anti-tumor effects in

hepatocellular carcinoma models by targeting the c-Met signaling pathway, leading to

apoptosis.[9] However, decanoic acid can also be cytotoxic, which is a challenge in some

biotechnological production processes.[10]

Data Gaps and Recommendations
The current assessment reveals significant data gaps in the toxicological profile of 6-

hydroxydecanoic acid. To establish a comprehensive safety profile, the following studies are

recommended:

Acute Toxicity: Determination of LD50 values via oral, dermal, and inhalation routes.

Irritation and Sensitization: Standard in vitro or in vivo tests for skin and eye irritation and

skin sensitization potential.

Genotoxicity: A battery of in vitro and in vivo genotoxicity assays (e.g., Ames test,

micronucleus test).

Repeated Dose Toxicity: Sub-chronic (e.g., 28-day or 90-day) oral toxicity studies to identify

potential target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

Reproductive and Developmental Toxicity: Studies to assess the potential effects on fertility

and embryonic development.

Carcinogenicity: Long-term carcinogenicity bioassays if there are concerns from genotoxicity

data or structural alerts.

Visualization of Inferred Hazard Profile
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Due to the absence of specific experimental data on the mechanisms of toxicity or signaling

pathways for 6-hydroxydecanoic acid, it is not possible to generate the requested detailed

diagrams for signaling pathways or experimental workflows. However, a simplified logical

relationship diagram can be created to illustrate the inferred hazard profile based on the

available information for related compounds.

Inferred Hazard Profile for 6-Hydroxydecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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